Cas no 2229216-43-5 (tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate
• CAS No: 2229216-43-5
• MF: C₁₂H₂₃FN₂O₂
• MW: 246.321626901627
• CID: 6526916
• PubChem ID: 165836267
• Update Time: 2025-10-29

tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate
• 2229216-43-5
• EN300-1888520

• Inchi： 1S/C12H23FN2O2/c1-12(2,3)17-11(16)15-7-5-4-6-10(15)9(13)8-14/h9-10H,4-8,14H2,1-3H3
• InChI Key： TYRRVAFNTBLXAF-UHFFFAOYSA-N
• SMILES： FC(CN)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 246.17435614g/mol
• Monoisotopic Mass: 246.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate

Research Brief on tert-Butyl 2-(2-Amino-1-Fluoroethyl)piperidine-1-carboxylate (CAS: 2229216-43-5)

In recent years, the compound tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate (CAS: 2229216-43-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and fluorine-substituted ethylamine side chain, has emerged as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The unique structural features of this compound, including its tert-butyloxycarbonyl (Boc) protecting group and fluorine atom, contribute to its stability and reactivity, making it a valuable building block in medicinal chemistry.

Recent studies have focused on the synthetic applications and pharmacological potential of tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. The fluorine atom, in particular, has been shown to enhance the metabolic stability and bioavailability of derived compounds, addressing a critical challenge in drug development. Additionally, the Boc-protected amino group allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

One of the most promising applications of this compound lies in its use as a precursor for the development of positron emission tomography (PET) tracers. Researchers at the Massachusetts General Hospital have recently reported the incorporation of fluorine-18 labeled derivatives of tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate in neuroimaging studies. These tracers demonstrate excellent blood-brain barrier penetration and specific binding to neurological targets, offering new tools for the diagnosis and monitoring of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthetic methodology for tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate has also seen significant advancements. A 2024 study published in Organic Letters described an improved asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol. This breakthrough is particularly important given the increasing emphasis on chiral purity in pharmaceutical development. The new synthetic protocol employs a biocatalytic approach using engineered aminotransferases, offering both environmental and economic advantages over traditional chemical methods.

From a safety and toxicological perspective, recent preclinical evaluations have shown that tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate exhibits favorable pharmacokinetic properties with minimal off-target effects. However, researchers caution that the fluoroethylamine moiety may require additional metabolic studies, as some analogs have shown potential for bioactivation to reactive intermediates. These findings underscore the importance of careful structural optimization when developing derivatives for therapeutic applications.

Looking forward, the versatility of tert-butyl 2-(2-amino-1-fluoroethyl)piperidine-1-carboxylate positions it as a valuable scaffold for drug discovery across multiple therapeutic areas. Current research efforts are exploring its application in the development of novel antiviral agents, with preliminary data suggesting activity against RNA viruses through modulation of host cell pathways. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.